1-[(2,3,4-trimethylphenyl)sulfonyl]-1H-1,2,3-benzotriazole

• Molecular Formula: C15H15N3O2S
• Molecular Weight: 301.4 g/mol
• IUPAC Name: 1-(2,3,4-trimethylphenyl)sulfonylbenzotriazole
• InChI: InChI=1S/C15H15N3O2S/c1-10-8-9-15(12(3)11(10)2)21(19,20)18-14-7-5-4-6-13(14)16-17-18/h4-9H,1-3H3
• InChI Key: HAAOVWXFBHWGCZ-UHFFFAOYSA-N
• SMILES: CC1=C(C(=C(C=C1)S(=O)(=O)N2C3=CC=CC=C3N=N2)C)C

Description

1-[(2,3,4-trimethylphenyl)sulfonyl]-1H-1,2,3-benzotriazole is a chemical compound that belongs to the class of benzotriazole sulfonamides. This compound has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-[(2,3,4-trimethylphenyl)sulfonyl]-1H-1,2,3-benzotriazole is not completely understood. However, it is believed that the compound acts as a radical scavenger and inhibits the formation of free radicals. This property makes it useful as an anti-corrosion agent and a UV stabilizer.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of 1-[(2,3,4-trimethylphenyl)sulfonyl]-1H-1,2,3-benzotriazole. However, it has been shown to have low toxicity and does not cause any significant adverse effects in lab experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(2,3,4-trimethylphenyl)sulfonyl]-1H-1,2,3-benzotriazole in lab experiments is its high purity and stability. It is also relatively easy to synthesize and can be obtained in good yield. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on 1-[(2,3,4-trimethylphenyl)sulfonyl]-1H-1,2,3-benzotriazole. One area of interest is its potential use as a fluorescent probe for the detection of metal ions. Further research is also needed to fully understand the mechanism of action of this compound and its potential applications as an anti-corrosion agent and UV stabilizer. Additionally, there is a need for research on the potential use of this compound in drug delivery systems and as a therapeutic agent.

Synthesis Methods

The synthesis of 1-[(2,3,4-trimethylphenyl)sulfonyl]-1H-1,2,3-benzotriazole involves the reaction of 2,3,4-trimethylbenzenesulfonyl chloride with 1H-1,2,3-benzotriazole in the presence of a base such as triethylamine. The reaction takes place at room temperature and the product is obtained in good yield.

Scientific Research Applications

1-[(2,3,4-trimethylphenyl)sulfonyl]-1H-1,2,3-benzotriazole has been extensively studied for its potential applications in various fields. It has been shown to have anti-corrosion properties and can be used as a corrosion inhibitor in metal alloys. It has also been studied for its potential use as a UV stabilizer in plastics and polymers. In addition, this compound has shown promising results as a fluorescent probe for the detection of metal ions.